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Compound of Interest

Compound Name: Henricine

Cat. No.: B14863927 Get Quote

Disclaimer: The scientific literature reveals that the name "Henricine" does not refer to a

single, universally recognized compound. Instead, it has been attributed to at least three

distinct chemical entities isolated from different plant species. This guide provides a

comprehensive overview of the available pharmacological information for each of these

compounds. It is important to note that detailed quantitative data, specific experimental

protocols, and elucidated signaling pathways for these molecules are limited in publicly

accessible scientific literature.

Henricine: A Tetrahydrofuran Lignan from
Schisandra henryi
The most frequently cited "Henricine" is a tetrahydrofuran lignan isolated from the stems of

Schisandra henryi. Lignans from the Schisandra genus are known for a variety of biological

activities, and while specific data for Henricine is sparse, the properties of related compounds

from the same plant family provide valuable context.

General Pharmacological Properties of Schisandra Lignans:

Neuroprotective Effects: Lignans from Schisandra species have demonstrated potential in

protecting neuronal cells from damage and enhancing cognitive performance[1][2][3].

Studies on extracts from S. henryi have shown neuroprotective effects by inhibiting apoptosis

in PC12 cells[4]. The neuroprotective activity of Schisandra lignans is a significant area of
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research, with some compounds showing promise in models of neurodegenerative

diseases[1][5][6].

Antioxidant and Anti-inflammatory Activity: Extracts of S. henryi containing lignans have been

shown to possess antioxidant and anti-inflammatory properties[4][7].

Hepatoprotective and Anticancer Potential: The genus Schisandra is noted for its

hepatoprotective lignans. Furthermore, some studies have indicated the anticancer activity of

S. henryi extracts against various cancer cell lines[7][8].

Quantitative Data:

Currently, there is a lack of specific quantitative pharmacological data (e.g., IC₅₀, EC₅₀ values)

for Henricine in the available literature. Research has focused more on the qualitative effects

of extracts or more abundant lignans from Schisandra henryi.

Experimental Protocols:

Detailed experimental protocols for the isolation and pharmacological testing of Henricine are

not extensively described in the available search results. General methods for studying the

bioactivity of Schisandra extracts include:

Neuroprotection Assays: Utilizing cell lines like PC12 to assess the inhibition of apoptosis

induced by neurotoxins[4].

Antioxidant Assays: Methods such as CUPRAC, FRAP, and DPPH are used to evaluate the

antioxidant capacity of plant extracts[4].

Anti-inflammatory Assays: Inhibition of enzymes like 15-LOX, COX-1, and COX-2 is a

common method to screen for anti-inflammatory activity[4].

Signaling Pathways:

The precise signaling pathways modulated by Henricine have not been elucidated. However,

lignans from Schisandra are known to influence various cellular signaling cascades.

Below is a generalized representation of a potential experimental workflow for assessing the

neuroprotective effects of a compound like Henricine, based on common laboratory practices.
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In Vitro Assessment

In Vivo Validation

Neuronal Cell Culture (e.g., PC12)

Induce Neurotoxicity (e.g., with H2O2 or Aβ)

Treat with Henricine

Assess Cell Viability (e.g., MTT Assay) Measure Apoptosis (e.g., Flow Cytometry)

Animal Model of Neurodegeneration

Positive Results Lead to

Administer Henricine

Behavioral Tests Histological Analysis of Brain Tissue
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Bioassays

Plant Source (e.g., Machilus robusta)

Extraction and Isolation of Compounds

Isolated Compound (Henricine B)

Structural Elucidation (NMR, MS) Biological Activity Screening

Anti-inflammatory Antiviral Cytotoxic
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Potential Downstream Effects

Henryine A

Cancer Cell (e.g., HeLa)

Interaction with Cellular Target(s)

Cell Cycle Arrest Induction of Apoptosis

Inhibition of Proliferation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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